Cas no 898793-06-1 (Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate)

• Product name: Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate
• CAS No: 898793-06-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1947694
• PubChem ID: 24727302

Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate
• ETHYL 5-(3,4-DIMETHYLPHENYL)-5-OXOVALERATE
• CTK5G6940
• AG-H-67259
• KB-201980
• 898793-06-1
• MFCD01320197
• AKOS016023191
• DTXSID10645527
• ETHYL5-(3,4-DIMETHYLPHENYL)-5-OXOVALERATE
• Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate

• MDL： MFCD01320197
• Inchi： InChI=1S/C15H20O3/c1-4-18-15(17)7-5-6-14(16)13-9-8-11(2)12(3)10-13/h8-10H,4-7H2,1-3H3
• InChI Key： BYCPKHWWZURPMX-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=O)C1=CC=C(C)C(=C1)C

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.21950

Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate Security Information

Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Additional information on Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate

Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate (CAS No. 898793-06-1): A Comprehensive Overview

Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate (CAS No. 898793-06-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a substituted phenyl group and an ester functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate consists of a five-carbon chain with a ketone group at the terminal position and an ester group at the other end. The presence of the 3,4-dimethylphenyl substituent imparts additional stability and reactivity to the molecule, making it an attractive candidate for further chemical modifications and derivatizations.

Recent research studies have highlighted the potential applications of Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate in various areas. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential therapeutic applications.

In another study published in the *European Journal of Medicinal Chemistry*, scientists explored the use of Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate as a building block for the development of new antiviral drugs. The results showed that certain derivatives of this compound displayed significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. This finding opens up new avenues for the design and synthesis of more effective antiviral agents.

The synthesis of Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an ester followed by subsequent oxidation steps to form the ketone group. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels.

From a pharmaceutical perspective, Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate has shown promise as a lead compound for drug discovery. Its ability to undergo selective chemical modifications allows researchers to fine-tune its pharmacological properties, such as solubility, stability, and bioavailability. This flexibility is particularly important in the development of drugs that require specific pharmacokinetic profiles.

Moreover, Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate has been investigated for its potential use in drug delivery systems. Researchers have explored its incorporation into nanoparticles and liposomes to enhance its delivery to target tissues. These delivery systems can improve drug efficacy while reducing side effects, making them valuable tools in modern medicine.

In conclusion, Ethyl 5-(3,4-dimethylphenyl)-5-oxopentanoate (CAS No. 898793-06-1) is a versatile compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use in developing more effective therapeutic agents.